Cas no 2138171-87-4 (butyl[(1-cyclobutyl-1H-pyrazol-4-yl)methyl]amine)

Butyl[(1-cyclobutyl-1H-pyrazol-4-yl)methyl]amine is a specialized amine derivative featuring a cyclobutyl-substituted pyrazole core. This compound is of interest in medicinal chemistry and pharmaceutical research due to its structural versatility, which allows for potential applications as a building block in drug discovery. The presence of the cyclobutyl group enhances steric and electronic properties, while the butylamine side chain offers flexibility for further functionalization. Its well-defined molecular architecture makes it suitable for studying structure-activity relationships in bioactive molecules. The compound is typically synthesized under controlled conditions to ensure high purity and consistency, making it a reliable intermediate for exploratory synthesis and target-oriented research.

butyl[(1-cyclobutyl-1H-pyrazol-4-yl)methyl]amine structure

2138171-87-4 structure

Product Name:butyl[(1-cyclobutyl-1H-pyrazol-4-yl)methyl]amine

CAS No:2138171-87-4

MF:C₁₂H₂₁N₃

MW:207.315242528915

CID:6397982

PubChem ID:165450749

Update Time:2025-10-24

butyl[(1-cyclobutyl-1H-pyrazol-4-yl)methyl]amine Chemical and Physical Properties

Names and Identifiers

- butyl[(1-cyclobutyl-1H-pyrazol-4-yl)methyl]amine
- EN300-712366
- 2138171-87-4
- Inchi： 1S/C12H21N3/c1-2-3-7-13-8-11-9-14-15(10-11)12-5-4-6-12/h9-10,12-13H,2-8H2,1H3
- InChI Key： PTNRMKHNSXVTHW-UHFFFAOYSA-N
- SMILES： N1(C=C(C=N1)CNCCCC)C1CCC1

Computed Properties

Exact Mass: 207.173547683g/mol
Monoisotopic Mass: 207.173547683g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 6
Complexity: 180
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 29.8Å²

butyl[(1-cyclobutyl-1H-pyrazol-4-yl)methyl]amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-712366-1.0g	butyl[(1-cyclobutyl-1H-pyrazol-4-yl)methyl]amine	2138171-87-4		1g	$0.0	2023-06-07

butyl[(1-cyclobutyl-1H-pyrazol-4-yl)methyl]amine Related Literature

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Additional information on butyl[(1-cyclobutyl-1H-pyrazol-4-yl)methyl]amine

Butyl[(1-Cyclobutyl-1H-Pyrazol-4-Yl)Methyl]Amine: A Comprehensive Overview

Butyl[(1-cyclobutyl-1H-pyrazol-4-yl)methyl]amine (CAS No. 2138171-87-4) is a complex organic compound with a unique structure that has garnered significant attention in the fields of chemistry and materials science. This compound, characterized by its pyrazole ring fused with a cyclobutane group, exhibits intriguing properties that make it a valuable subject for research and potential applications in various industries.

The molecular structure of butyl[(1-cyclobutyl-1H-pyrazol-4-yl)methyl]amine is defined by its pyrazole core, which is a five-membered aromatic ring containing two nitrogen atoms. The cyclobutane ring fused to the pyrazole introduces additional strain and reactivity, making this compound particularly interesting for chemists. The presence of the butyl group further enhances the compound's versatility, as it contributes to its solubility and reactivity in different chemical environments.

Recent studies have highlighted the potential of butyl[(1-cyclobutyl-1H-pyrazol-4-yl)methyl]amine in drug discovery and development. Its unique structure allows for interactions with various biological targets, making it a promising candidate for therapeutic applications. Researchers have explored its potential as a modulator of ion channels and enzymes, which are critical in treating conditions such as cardiovascular diseases, neurological disorders, and cancer.

In addition to its biological applications, butyl[(1-cyclobutyl-1H-pyrazol-4-yl)methyl]amine has shown promise in materials science. Its ability to form stable complexes with metal ions has led to investigations into its use in catalysis and coordination chemistry. Recent advancements in green chemistry have also focused on this compound as a potential catalyst for sustainable chemical transformations, reducing the need for hazardous reagents.

The synthesis of butyl[(1-cyclobutyl-1H-pyrazol-4-yl)methyl]amine involves a multi-step process that combines traditional organic synthesis techniques with modern methodologies. Key steps include the formation of the pyrazole ring through condensation reactions, followed by cycloaddition reactions to introduce the cyclobutane moiety. The final step involves alkylation to attach the butyl group, ensuring the compound's stability and functionality.

Despite its potential, butyl[(1-cyclobutyl-1H-pyrazol-4-yil)methyl]amine presents challenges in terms of scalability and cost-effectiveness. Researchers are actively exploring alternative synthetic routes to improve yield and reduce production costs. Innovations in flow chemistry and continuous processing are being leveraged to address these challenges, paving the way for broader industrial applications.

In conclusion, butyl[(1-cyclobutyl-1H-pyrazol-4-yil)methyl]amine (CAS No. 2138171-87-) represents a fascinating intersection of organic chemistry, biology, and materials science. Its unique structure and versatile properties continue to drive cutting-edge research, offering exciting possibilities for future innovations across multiple disciplines.